1-(3-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ol

• IUPAC Name: 1-(3-methylphenyl)-5H-pyrazolo[3,4-d]pyrimidin-4-one
• InChI: InChI=1S/C12H10N4O/c1-8-3-2-4-9(5-8)16-11-10(6-15-16)12(17)14-7-13-11/h2-7H,1H3,(H,13,14,17)
• InChI Key: SOGRRZBOUJOGPU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C3=C(C=N2)C(=O)NC=N3
• Molecular Formula: C12H10N4O
• DSSTOX Substance ID: DTXSID10365910
• Molecular Weight: 226.23 g/mol
• CAS RN: 650628-09-4

Description

This compound belongs to the class of organic compounds known as pyrazolopyrimidines. These are compounds containing a pyrazolopyrimidine skeleton, which consists of a pyrazole fused to a pyrimidine.

Synthesis Analysis

In a study, four series of new pyrazolo[3,4-d]pyrimidine derivatives were designed and synthesized with both green and conventional methods. All the synthesized candidates were chemically confirmed using spectroscopic methods, and the DFT of the reaction mechanism was illustrated.

Scientific Research Applications

Synthesis and Derivatives

• This compound is involved in the synthesis of novel dihydropyrazolo[1,5-c]pyrimidin-7(3H)-one/-thione derivatives, showing a range of biological activities including antiviral, antibacterial, antitumor, and anti-inflammatory effects (Önal et al., 2008).
• It is also used in creating pyrazolo[3,4-d]pyrimidine analogues of 1-methylisoguanosine, exhibiting A1 adenosine receptor affinity, potentially useful in cardiovascular and neurological therapies (Harden et al., 1991).

Biological and Pharmacological Activities

• Certain derivatives have shown anticancer and anti-5-lipoxygenase agent properties, highlighting their potential in cancer and inflammation treatment research (Rahmouni et al., 2016).
• Some pyrazolo[1,5-a]pyrimidin-7-ones, related to this compound, have been identified as nonsteroidal anti-inflammatory drugs without ulcerogenic activity (Auzzi et al., 1983).

Hybrid Compounds and Potential Applications

• A hybrid compound involving this structure has been synthesized, showing promising biological activity and potential for further pharmacological exploration (Noh et al., 2020).

Antimicrobial Activity

• Novel pyrazolo[3,4-d]pyrimidin derivatives have been synthesized with significant antibacterial and antifungal activities, suggesting potential in addressing infectious diseases (Khobragade et al., 2010).

Safety and Hazards

While specific safety and hazard information for “1-(3-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ol” is not available, general safety measures for handling similar compounds include wearing suitable protective clothing, avoiding contact with skin and eyes, avoiding formation of dust and aerosols, and using non-sparking tools.